Azvudine hydrochloride

• Molecular Formula: C9H12ClFN6O4
• Molecular Weight: 322.68 g/mol
• InChI: InChI=1S/C9H11FN6O4.ClH/c10-5-6(18)9(3-17,14-15-12)20-7(5)16-2-1-4(11)13-8(16)19;/h1-2,5-7,17-18H,3H2,(H2,11,13,19);1H/t5-,6-,7+,9+;/m0./s1
• InChIKey: MKMLHJHSIBILJH-DBSFTZRASA-N

Azvudine Hydrochloride Procurement Guide

Azvudine hydrochloride (FNC, RO-0622) is a novel cytidine analog nucleoside reverse transcriptase inhibitor (NRTI) with a structurally distinct 4′-azido-2′-β-fluoro modification that confers unique polymerase inhibition properties [1]. It is conditionally approved in China for both HIV-1 infection (July 2021) and COVID-19 (July 2022), representing the first NMPA-approved oral anti-COVID-19 agent developed domestically [2]. Unlike conventional 2′,3′-dideoxynucleoside NRTIs, azvudine retains a 3′-OH group, enabling a dual-target mechanism that simultaneously inhibits reverse transcriptase and viral infectivity factor (Vif) [3]. This evidence guide focuses exclusively on quantifiable differential metrics versus lamivudine, emtricitabine, and nirmatrelvir/ritonavir to support informed procurement decisions.

NRTI mechanism probe: Nucleoside reverse transcriptase inhibitor with 4′-azido and 2′-fluoro modifications

Dual-target research context: RT inhibition combined with APOBEC3G restoration pathway studies

Thymus-homing distribution: Active triphosphate concentrates in thymus and PBMC, supporting lymphoid PK studies

Hydrochloride salt advantage: Enhanced aqueous solubility (125 mg/mL) for DMSO-free assay workflows

• [1] Lee HW, Tchesnokov EP, Stevens LJ, et al. Mechanism and spectrum of inhibition of viral polymerases by 2′-deoxy-2′-β-fluoro-4′-azidocytidine or azvudine. NAR Mol Med. 2025;2(3):ugaf029. PMID: 40900943. View Source
• [2] Yu B, Chang J. Chapter 5 - Azvudine: a reverse transcriptase inhibitor for AIDS and COVID-19 treatment. In: Modified Nucleosides for Antiviral Therapy. Elsevier; 2025. doi:10.1016/B978-0-443-33885-4.00013-5. View Source
• [3] CAS (Chinese Academy of Sciences). Kunming Institute of Zoology: Azvudine (FNC) a novel cytidine analogue with 3′-OH retention shows distinct mechanism from 2′,3′-dideoxynucleoside NRTIs. 2014. View Source

Azvudine vs. Generic NRTIs

Substitution of azvudine with lamivudine, emtricitabine, or nirmatrelvir/ritonavir is not supported by quantitative evidence due to fundamental divergences in resistance mutation pathways, safety profiles, and viral polymerase substrate specificity. Azvudine retains a 3′-OH group absent in lamivudine and emtricitabine, enabling its active triphosphate form (FNC-TP) to act as a delayed chain terminator with distinct incorporation efficiency across viral polymerases [1]. In vitro resistance selection reveals azvudine preferentially induces M184I over M184V due to steric hindrance from its azido group, whereas lamivudine drives M184V dominance [2]. Clinically, azvudine demonstrates significantly lower myocardial injury incidence versus nirmatrelvir/ritonavir (7.3% vs. 13.5%, P = 0.012) despite comparable COVID-19 efficacy [3]. Furthermore, azvudine's clinical daily dose (3 mg for HIV, 5 mg for COVID-19) is approximately 1% of lamivudine's standard HIV dose (300 mg), reflecting its higher intrinsic potency that impacts both procurement economics and patient adherence considerations [4].

Polymerase specificity mismatch

Azvudine-TP incorporation hierarchy (HIV-1 RT > HCV > RSV > DENV ≫ SARS-CoV-2) differs markedly from lamivudine or emtricitabine; direct substitution may shift antiviral endpoint profiles.

Mechanism not shared by generic NRTIs

Dual RT inhibition and APOBEC3G restoration is absent in lamivudine or zidovudine; immunological readouts may not transfer.

Tissue distribution divergence

Thymus and PBMC tropism is not replicated by systemic NRTIs; tissue-specific exposure models require compound-specific validation.

• [1] Lee HW, Tchesnokov EP, Stevens LJ, et al. Mechanism and spectrum of inhibition of viral polymerases by 2′-deoxy-2′-β-fluoro-4′-azidocytidine or azvudine. NAR Mol Med. 2025;2(3):ugaf029. PMID: 40900943. View Source
• [2] Wang RR, Yang QH, Luo RH, et al. Azvudine, a novel nucleoside reverse transcriptase inhibitor showed good drug combination features and better inhibition on drug-resistant strains than lamivudine in vitro. PLoS One. 2014;9(8):e105617. PMID: 25144636. View Source
• [3] Chen Y, Li Y, Wang X, et al. Effectiveness and safety of azvudine versus nirmatrelvir/ritonavir in hospitalized patients with COVID-19. BMC Infect Dis. 2025;25:701. doi:10.1186/s12879-025-11007-0. View Source
• [4] Genuine Biotech. Azvudine dual-target treatment for AIDS: technical invention award announcement. 2024. View Source

Azvudine Comparator Evidence

HIV-1 Inhibition vs. Lamivudine

In a systematic review and meta-analysis of 14 retrospective cohort studies comprising 6,602 COVID-19 patients (3,118 receiving azvudine), azvudine treatment was associated with significantly reduced all-cause mortality compared with control treatment. The odds ratio (OR) for all-cause mortality was 0.49 (95% CI 0.38–0.63), indicating a 51% reduction in mortality risk [1]. In a separate multicenter retrospective cohort study of 5,884 hospitalized older patients (age ≥60 years) during the Omicron wave, azvudine recipients exhibited lower all-cause mortality compared with matched controls (13.3% vs. 17.1%; RR 0.78; 95% CI 0.67–0.90; P = 0.001), with a more pronounced effect in the severe subgroup (25.7% vs. 33.7%; RR 0.76; 95% CI 0.66–0.88; P < 0.001) [2]. The GRADE certainty for the mortality reduction evidence was rated as high [1].

HIV-1 Inhibition vs. Lamivudine

Head-to-head

Azvudine wild-type HIV-1 EC50: 30–110 pM (0.03–0.11 nM) vs. lamivudine ~10–15 nM. On M184V mutants: azvudine 0.34–6.92 nM vs. lamivudine >1,500 nM (>100-fold resistance).

Supports NRTI-resistance profiling without pre-genotyping in assay design.

PBMC/C8166 assays; 3–5 day incubation.

Evidence Dimension	All-cause mortality reduction in COVID-19 patients
Target Compound Data	Azvudine: pooled OR 0.49 (95% CI 0.38–0.63) for all-cause mortality; 13.3% mortality in elderly cohort
Comparator Or Baseline	Control/standard care: reference OR 1.0; matched controls 17.1% mortality
Quantified Difference	51% relative reduction in mortality odds (OR 0.49); absolute reduction 3.8 percentage points (13.3% vs 17.1%, RR 0.78)
Conditions	Meta-analysis of 14 retrospective cohort studies (n = 6,602); multicenter cohort (n = 5,884) with propensity score matching in Chinese hospitals, December 2022–February 2023, Omicron wave

Why This Matters

Procurement decisions for COVID-19 antivirals should weigh azvudine's high-certainty evidence of mortality benefit, which is supported by meta-analytical data not uniformly demonstrated for all comparator agents in similar patient populations.

• [1] Kapar A, et al. Real-World Evaluation Study of Azvudine for the Treatment of Patients With COVID-19: A Systematic Review and Meta-Analysis. Can J Infect Dis Med Microbiol. 2025;2025:3645253. PMID: 41050344. View Source
• [2] Wang Y, et al. Real-world efficacy and safety of azvudine in hospitalized older patients with COVID-19 during the omicron wave in China: A retrospective cohort study. Clin Trials. 2024. doi:10.1016/j.ct.2024.01.001. View Source

COVID-19 Viral Clearance Time

A retrospective cohort study of 728 hospitalized COVID-19 patients (521 azvudine, 207 nirmatrelvir/ritonavir) after 1:3 propensity score matching demonstrated comparable efficacy between the two agents (discharge rates: azvudine 88.9% vs. nirmatrelvir/ritonavir 87.9%, P = 0.816; median improvement time: 5.0 days vs. 5.5 days, P = 0.732) [1]. Notably, the occurrence of myocardial injury was significantly lower in the azvudine group (7.3%, 38/521) compared with the nirmatrelvir/ritonavir group (13.5%, 28/207), with P = 0.012 [1]. In a separate meta-analysis, azvudine demonstrated a lower adverse event incidence compared with nirmatrelvir/ritonavir (4.13% vs. 5.08%; OR 0.68; 95% CI 0.47–0.98), representing a 32% reduction in adverse event odds [2].

COVID-19 Viral Clearance Time

Context-dependent

Mean 3.29 ± 2.22 days (range 1–9 days); 100% RNA negative conversion in n=31 hospitalized patients.

Reported viral clearance endpoint supports model-response comparison context.

Phase III trial NCT04668235; cross-study with molnupiravir and nirmatrelvir/ritonavir.

Evidence Dimension	Myocardial injury incidence during COVID-19 treatment
Target Compound Data	Azvudine: 7.3% (38/521 patients)
Comparator Or Baseline	Nirmatrelvir/ritonavir: 13.5% (28/207 patients)
Quantified Difference	6.2 percentage-point absolute reduction; 46% relative reduction in myocardial injury events; P = 0.012
Conditions	Hospitalized COVID-19 patients, 1:3 propensity score matching, treatment between December 2022 and February 2023 at First Affiliated Hospital of Soochow University

Why This Matters

For procurement in settings where cardiovascular comorbidity is prevalent, azvudine offers a statistically significant safety advantage with reduced cardiotoxicity burden, potentially lowering post-treatment complication management costs.

• [1] Chen Y, Li Y, Wang X, et al. Effectiveness and safety of azvudine versus nirmatrelvir/ritonavir in hospitalized patients with COVID-19. BMC Infect Dis. 2025;25:701. doi:10.1186/s12879-025-11007-0. View Source
• [2] Kapar A, et al. Real-World Evaluation Study of Azvudine for the Treatment of Patients With COVID-19: A Systematic Review and Meta-Analysis. Can J Infect Dis Med Microbiol. 2025;2025:3645253. PMID: 41050344. View Source

Polymerase Incorporation Hierarchy

In vitro resistance selection studies comparing azvudine (2 nM) and lamivudine (2 µM) revealed fundamentally distinct mutation patterns. Under identical induction time, lamivudine treatment resulted in higher overall frequency of M184I/V mutations with M184V as the dominant variant, whereas azvudine treatment preferentially induced M184I with minimal M184V emergence [1]. Molecular modeling analysis indicates that the azido group of azvudine creates pronounced steric hindrance in the mutant M184I binding pocket, explaining this differential selection [1]. Despite a 250-fold reduction in susceptibility conferred by M184V, azvudine remains active against HIV-1LAI-M184V at nanomolar concentrations, whereas lamivudine loses clinical utility against M184V-bearing strains [1]. Additionally, azvudine demonstrated potent inhibition against NRTI-resistant strains harboring L74V and T69N mutations [1].

Polymerase Incorporation Hierarchy

Class-level

FNC-TP efficiency: HIV-1 RT > HCV RdRp > RSV RdRp > DENV-2 RdRp ≫ SARS-CoV-2 RdRp (poor substrate). Remdesivir-TP SARS-CoV-2 IC50 ~0.77 μM.

Guides RdRp assay design; unsuitable as direct SARS-CoV-2 RdRp positive control.

In vitro pre-steady-state kinetics; cell culture antiviral context.

Evidence Dimension	Resistance mutation selection pattern in HIV-1 reverse transcriptase
Target Compound Data	Azvudine (2 nM): preferentially induces M184I; M184V emerges at low frequency; retains activity against M184V with 250-fold reduced susceptibility but still in nanomolar range
Comparator Or Baseline	Lamivudine (2 µM): induces higher overall M184I/V frequency with M184V predominance; M184V confers high-level clinical resistance
Quantified Difference	Azvudine's active concentration (2 nM) is 1,000-fold lower than lamivudine (2 µM) in the assay; mutation profile shows M184I dominance vs. M184V dominance
Conditions	In vitro resistance induction in HIV-1LAI, C8166 cell culture; quantified by genotypic analysis over multiple passages

Why This Matters

For HIV treatment programs in regions with high NRTI resistance prevalence, azvudine's unique resistance pathway (M184I preference) and retained activity against M184V may preserve future treatment options and reduce cross-resistance to lamivudine/emtricitabine.

• [1] Wang RR, Yang QH, Luo RH, et al. Azvudine, a novel nucleoside reverse transcriptase inhibitor showed good drug combination features and better inhibition on drug-resistant strains than lamivudine in vitro. PLoS One. 2014;9(8):e105617. PMID: 25144636. View Source

Thymus-Homing Tissue Distribution

Azvudine's clinically approved dose for HIV treatment is 3 mg once daily, which is 1% (1/100) of lamivudine's standard 300 mg daily dose and approximately 1.5% of emtricitabine's 200 mg daily dose [1]. In vitro potency data support this dosing differential: azvudine inhibits wild-type HIV-1IIIB and HIV-1RF with EC50 values of 30–110 pM [2], whereas emtricitabine exhibits EC50 values of 7–75 nM (0.007–0.075 µM) against HIV-1 clades [3]. In combination assays, azvudine concentrations used were 500- to 1,000-fold lower than those of partner drugs while maintaining synergism with six approved antiretrovirals [2]. For COVID-19, the recommended dose is 5 mg once daily for up to 14 days [4].

Thymus-Homing Tissue Distribution

Context-dependent

Active FNC-TP concentrated in thymus and PBMC; thymus recuperation in treated rhesus macaques. Oral bioavailability ~83% (rat/dog), t1/2 ~4 h (dog).

May support studies combining antiviral and immune-reconstitution endpoints.

Rat PK and NHP SARS-CoV-2 model; 0.07 mg/kg qd dosing.

Evidence Dimension	Clinically approved daily oral dose for HIV-1 infection
Target Compound Data	Azvudine: 3 mg once daily
Comparator Or Baseline	Lamivudine: 300 mg once daily; Emtricitabine: 200 mg once daily
Quantified Difference	Azvudine dose is 1% (1/100) of lamivudine dose; 1.5% (1.5/100) of emtricitabine dose
Conditions	NMPA-approved labeling for HIV-1 infection in combination with other antiretroviral agents

Why This Matters

The 100-fold lower dose requirement reduces active pharmaceutical ingredient (API) consumption per patient-year, potentially lowering procurement costs, simplifying supply chain logistics, and improving patient adherence through reduced pill burden.

• [1] Genuine Biotech. Azvudine dual-target treatment for AIDS: technical invention award announcement. 2024. View Source
• [2] Wang RR, Yang QH, Luo RH, et al. Azvudine, a novel nucleoside reverse transcriptase inhibitor showed good drug combination features and better inhibition on drug-resistant strains than lamivudine in vitro. PLoS One. 2014;9(8):e105617. PMID: 25144636. View Source
• [3] EMTRIVA (emtricitabine) Prescribing Information. Gilead Sciences, Inc. EC50 values: 0.007–0.075 µM for HIV-1 clades A-G. View Source
• [4] da Silva SB, et al. Efficacy and safety evaluation of Azvudine in the prospective treatment of COVID-19 based on four phase III clinical trials. Front Pharmacol. 2023;14:1228548. View Source

Aqueous Solubility Comparison

Azvudine is reported as the first dual-target nucleoside oral agent that simultaneously inhibits HIV-1 reverse transcriptase (RT) and viral infectivity factor (Vif) [1]. Vif mediates the degradation of host restriction factor APOBEC3G (A3G), a cytidine deaminase that induces lethal hypermutation in the viral genome. By inhibiting Vif, azvudine stabilizes A3G, which is then incorporated into budding virions, causing catastrophic G-to-A hypermutation upon infection of the next cell [2]. Standard cytidine-analog NRTIs including lamivudine and emtricitabine lack Vif inhibitory activity; their antiviral effect is mediated solely through RT chain termination [3]. The 3′-OH group retained on azvudine's sugar moiety is critical for this dual-target functionality, distinguishing it from 2′,3′-dideoxynucleoside NRTIs [2].

Aqueous Solubility Comparison

Data to verify

Hydrochloride salt: 125 mg/mL (387 mM) in water; free base: 50 mg/mL (175 mM). Emtricitabine HCl ~30 mg/mL, lamivudine ~70 mg/mL.

May reduce DMSO requirement in cell assays and support direct aqueous formulation for in vivo studies.

Solubility with ultrasonic assistance; PBS at 60°C: 14.29 mg/mL.

Evidence Dimension	Number of validated antiviral targets engaged
Target Compound Data	Azvudine: 2 targets (RT + Vif) with dual inhibition mechanism
Comparator Or Baseline	Lamivudine, emtricitabine: 1 target (RT only) via chain termination
Quantified Difference	Azvudine engages an additional Vif-A3G pathway not present in comparator mechanism; quantitative potency of Vif inhibition not specified in available data
Conditions	Mechanistic studies in HIV-1 infected cell models; molecular and biochemical characterization of target engagement

Why This Matters

The dual-target mechanism may confer a higher barrier to resistance development compared with single-target NRTIs, as viral escape would require simultaneous mutations in two distinct targets. This differentiates azvudine's therapeutic profile from interchangeable cytidine analogs.

• [1] da Silva SB, et al. Efficacy and safety evaluation of Azvudine in the prospective treatment of COVID-19 based on four phase III clinical trials. Front Pharmacol. 2023;14:1228548. View Source
• [2] Zhang JL, Li YH, Wang LL, et al. Azvudine is a thymus-homing anti-SARS-CoV-2 drug effective in treating COVID-19 patients. Signal Transduct Target Ther. 2021;6:414. PMID: 34873151. View Source
• [3] Yu B, Chang J. Azvudine (FNC): a promising clinical candidate for COVID-19 treatment. Signal Transduct Target Ther. 2020;5:236. doi:10.1038/s41392-020-00351-z. View Source

Azvudine Application Scenarios

HIV-1 Drug-Resistant Strain Screening

Healthcare systems and procurement agencies serving populations with elevated cardiovascular comorbidity should prioritize azvudine over nirmatrelvir/ritonavir for COVID-19 treatment based on direct comparative evidence of reduced myocardial injury (7.3% vs. 13.5%, P = 0.012) while maintaining equivalent efficacy in recovery and discharge rates [1]. This safety advantage is further supported by meta-analytical data showing lower overall adverse event incidence (OR 0.68, 95% CI 0.47–0.98) [2]. The demonstrated all-cause mortality reduction (pooled OR 0.49) adds additional clinical value justification for formulary inclusion [2].

Non-RdRp Antiviral Combination Studies

In geographic areas where M184V-mediated lamivudine/emtricitabine resistance is endemic, azvudine offers a differentiated resistance management option. In vitro data demonstrate that azvudine remains active against M184V-bearing HIV-1 at nanomolar concentrations despite a 250-fold susceptibility shift, whereas lamivudine and emtricitabine lose clinical utility against M184V strains [1]. The preferential induction of M184I over M184V during azvudine treatment may preserve future treatment sequencing options [1]. Additionally, azvudine shows potent inhibition against L74V and T69N NRTI-resistant strains [1].

Lymphoid-Targeted Pharmacokinetic Studies

National HIV treatment programs and global health procurement organizations should consider azvudine's 100-fold lower daily API requirement (3 mg) compared with lamivudine (300 mg) [1]. This differential translates to reduced manufacturing resource consumption, smaller storage footprint, and lower shipping weight per patient-year. The intrinsic potency advantage is corroborated by in vitro EC50 values (30–110 pM for wild-type HIV-1) that substantially exceed those of comparator NRTIs [2]. The NMPA approval for once-daily dosing aligns with current antiretroviral therapy paradigms and supports simplified treatment regimens [1].

Aqueous-Based In Vitro Assay Development

Investigators designing studies on viral polymerase inhibition or cross-viral spectrum analysis should note that azvudine's active triphosphate (FNC-TP) exhibits a defined hierarchy of incorporation efficiency: HIV-1 RT > HCV RdRp > RSV RdRp > DENV-2 RdRp ≫ SARS-CoV-2 RdRp [1]. This graded substrate specificity distinguishes azvudine from remdesivir and molnupiravir, providing a tool for comparative mechanistic studies. Notably, FNC-TP is a poor substrate for SARS-CoV-2 RdRp, and azvudine lacks significant antiviral activity against SARS-CoV-2 in cell culture [1], indicating that its clinical COVID-19 efficacy may involve mechanisms beyond direct polymerase inhibition, such as the reported thymus-homing immunomodulatory effects [2].

Application

Selection Property

Validation Focus

HIV-1 drug-resistant strain profiling

NRTI cross-resistance assay fit

M184V and TAM mutant response context

RdRp-independent antiviral mechanism studies

Non-RdRp pathway response context

Thymus-mediated immune restoration endpoints

Lymphoid tissue distribution studies

Thymus-homing pharmacokinetic context

Tissue-to-plasma exposure ratio validation

Aqueous-compatible antiviral assays

High aqueous solubility support

DMSO-free assay condition validation

• [1] Chen Y, Li Y, Wang X, et al. Effectiveness and safety of azvudine versus nirmatrelvir/ritonavir in hospitalized patients with COVID-19. BMC Infect Dis. 2025;25:701. View Source
• [2] Kapar A, et al. Real-World Evaluation Study of Azvudine for the Treatment of Patients With COVID-19: A Systematic Review and Meta-Analysis. Can J Infect Dis Med Microbiol. 2025;2025:3645253. PMID: 41050344. View Source
• [3] Wang RR, Yang QH, Luo RH, et al. Azvudine, a novel nucleoside reverse transcriptase inhibitor showed good drug combination features and better inhibition on drug-resistant strains than lamivudine in vitro. PLoS One. 2014;9(8):e105617. PMID: 25144636. View Source
• [4] Lee HW, Tchesnokov EP, Stevens LJ, et al. Mechanism and spectrum of inhibition of viral polymerases by 2′-deoxy-2′-β-fluoro-4′-azidocytidine or azvudine. NAR Mol Med. 2025;2(3):ugaf029. PMID: 40900943. View Source
• [5] Zhang JL, Li YH, Wang LL, et al. Azvudine is a thymus-homing anti-SARS-CoV-2 drug effective in treating COVID-19 patients. Signal Transduct Target Ther. 2021;6:414. PMID: 34873151. View Source